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Compound of Interest

Compound Name: Trimethyl-D9 phosphate

Cat. No.: B579868 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Trimethyl-d9 phosphate, including detailed operational and disposal plans to foster a

secure research environment.

The deuterated organophosphorus compound, Trimethyl-d9 phosphate, and its unlabeled

counterpart, Trimethyl phosphate, are recognized as irritants, carcinogens, and mutagens.[1]

Adherence to strict safety protocols is crucial to mitigate risks. This document outlines the

necessary personal protective equipment (PPE), handling procedures, and emergency

responses to ensure the well-being of laboratory personnel.

Essential Safety and Physical Properties
A clear understanding of the substance's properties is the first step toward safe handling. The

following table summarizes the key quantitative data for Trimethyl phosphate, which is

considered analogous to Trimethyl-d9 phosphate in the absence of specific data for the

labeled compound.
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Property Value Source

Chemical Name Trimethyl phosphate [1]

CAS Number 512-56-1 [1]

Molecular Formula C₃H₉O₄P [2]

Molecular Weight 140.07 g/mol [2]

Appearance
Clear, colorless to light yellow

liquid
[3]

Odor Pleasant, sweetish [3]

Flash Point 107 °C (224.6 °F) [3]

Known Hazards Irritant, Carcinogen, Mutagen [1]

TLV (Threshold Limit Value) None verified [1]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Trimethyl-d9 phosphate is critical to minimize exposure

and ensure a safe laboratory environment.

1. Engineering Controls and Location:

All handling of Trimethyl-d9 phosphate must be conducted within a certified chemical fume

hood to ensure adequate ventilation.[1]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[1][4]

2. Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are mandatory.[1]

Always inspect gloves for any signs of degradation or puncture before use.
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Eye Protection: Wear chemical safety goggles with side shields.[1][4]

Respiratory Protection: In addition to the fume hood, a self-contained breathing apparatus or

a chemical cartridge respirator should be used.[1]

Body Protection: A chemical-resistant apron or lab coat and long-sleeved clothing are

required to prevent skin contact.[3]

3. Handling and Storage:

Store Trimethyl-d9 phosphate at room temperature in a tightly closed container, protected

from moisture.[1]

The storage area should be well-ventilated.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Emergency Procedures: Immediate and Effective
Response
In the event of accidental exposure, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with large

amounts of soap and water.[5] Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5] Seek immediate

medical attention.

Inhalation

Remove the individual to fresh air. If breathing

has stopped, begin rescue breathing.[5] Seek

immediate medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water.[2][6]

Seek immediate medical attention.

Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[1]

Absorb the spill with an inert material like vermiculite or dry sand and place it in a sealed

container for disposal.[3][5]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance
All waste containing Trimethyl-d9 phosphate must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including empty containers, absorbent

materials from spills, and disposable PPE, in a designated and properly labeled hazardous

waste container.

Disposal Method: Disposal must be conducted through a licensed chemical disposal

company in accordance with all federal, state, and local regulations.[1] Do not dispose of this

chemical down the drain or in regular trash.

Workflow for Handling Trimethyl-d9 Phosphate
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The following diagram illustrates the standard operating procedure for safely handling

Trimethyl-d9 phosphate from receipt to disposal.

Receiving & Storage

Handling Protocol

Decontamination & Disposal

Receive Shipment

Inspect Container

Check for damage

Store in Ventilated Area

If intact

Don Appropriate PPE

Work in Fume Hood

Conduct Experiment

Decontaminate Work Area

Accidental Spill?

Segregate Hazardous Waste

Dispose via Licensed Vendor

No

Follow Emergency Procedures

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Trimethyl-d9 phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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